Cas no 77011-63-3 (Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)-)
77011-63-3 structure
Product Name:Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)-
CAS No:77011-63-3
MF:C28H39ClO8
MW:539.057468652725
CID:562464
PubChem ID:16052009
Update Time:2025-04-19
Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)-
- [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate,hydrate
- BECLOMETASONE DIPROPIONATE
- 4H7L9AI22I
- beclomethasone dipropionate monohydrate
- LS-186632
- SureCN74650
- UNII-4H7L9AI22I
- Beclometasone dipropionate monohydrate
- BECLOMETASONE DIPROPIONATE MONOHYDRATE [EP MONOGRAPH]
- Pregna-1,4-diene-3,20-dione, 9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, Hydrate (1:1), (11beta,16beta)-
- Beconase aq (TN)
- Q27259586
- Vancenase AQ
- HY-13571B
- BECLOMETASONE DIPROPIONATE MONOHYDRATE (EP MONOGRAPH)
- BECLOMETASONE DIPROPIONATE MONOHYDRATE [EP IMPURITY]
- D11572
- BECLOMETASONE DIPROPIONATE MONOHYDRATE [WHO-DD]
- DTXSID00227831
- [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate;hydrate
- DTXCID50150322
- CS-0031089
- BECONASEAQ
- Beclometasone dipropionate (monohydrate)
- BECLOMETHASONE DIPROPIONATE MONOHYDRATE [ORANGE BOOK]
- 77011-63-3
- SCHEMBL74650
- BECLOMETASONE DIPROPIONATE MONOHYDRATE (EP IMPURITY)
-
- Inchi: 1S/C28H37ClO7.H2O/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(30)10-11-25(17,4)27(19,29)21(31)14-26(20,28)5;/h10-11,13,16,19-21,31H,6-9,12,14-15H2,1-5H3;1H2/t16-,19-,20-,21-,25-,26-,27-,28-;/m0./s1
- InChI Key: QHQJZIXSVLFOHD-LYRZEVDOSA-N
- SMILES: Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CC)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C.O
Computed Properties
- Exact Mass: 538.2333459g/mol
- Monoisotopic Mass: 538.2333459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 1050
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 190.80000
- LogP: 4.98450
Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
77011-63-3 (Pregna-1,4-diene-3,20-dione,9-chloro-11-hydroxy-16-methyl-17,21-bis(1-oxopropoxy)-, hydrate (1:1), (11b,16b)-) Related Products
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